Cas no 2287281-57-4 (3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid)

• Product Name: 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid
• CAS No: 2287281-57-4
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 6074379
• PubChem ID: 137942517
• Update Time: 2025-11-02

3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6512969
• 3-[(benzyloxy)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid
• 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid
• 2287281-57-4

• Inchi： 1S/C25H23NO5/c27-24(28)14-15-26(31-16-18-8-2-1-3-9-18)25(29)30-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23H,14-17H2,(H,27,28)
• InChI Key： SLKAWEOYXSVKHL-UHFFFAOYSA-N
• SMILES： O(C(N(CCC(=O)O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283g/mol
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid

3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid: A Multifunctional Molecule with Promising Applications in Modern Biotechnology

3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid is a synthetic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This molecule belongs to the class of amino acid derivatives, characterized by the presence of a carboxylic acid group (propanoic acid) and an amino group (amino), which are essential for its functional properties. The fluoren-9-ylmethoxycarbonyl moiety, derived from the fluorine-containing aromatic ring structure of fluorene, contributes to the molecule's hydrophobicity and stability in biological systems. The phenylmethoxy group further enhances its molecular complexity by introducing aromaticity and potential interactions with biological targets.

Recent studies have highlighted the importance of fluoren-9-ylmethoxycarbonyl derivatives in drug design, particularly in the development of small-molecule inhibitors for therapeutic targets such as kinases and proteases. The phenylmethoxy group, when conjugated with other functional groups, can modulate the molecule's solubility, permeability, and metabolic stability. This dual functionality makes 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid a promising candidate for applications in both drug discovery and biological research.

One of the most notable aspects of this compound is its ability to form stable amide bonds with amino acid residues, a property that is critical in the design of peptide-based therapeutics. The fluoren-9-ylmethoxycarbonyl group acts as a protecting group, preventing premature hydrolysis of the molecule in biological environments. This characteristic is particularly valuable in the development of prodrugs, where controlled release of the active compound is required to optimize therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid through catalytic cross-coupling reactions. These methods not only improve the yield of the compound but also reduce the environmental impact of its production. The use of green chemistry principles in the synthesis of this molecule aligns with current trends in sustainable pharmaceutical development, making it a model for future drug design strategies.

In the context of biological activity studies, 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid has demonstrated potential as an inhibitor of protein kinases, which are key targets in the treatment of cancer and inflammatory diseases. The phenylmethoxy group is believed to interact with the ATP-binding pocket of these enzymes, thereby modulating their activity. This mechanism of action is supported by molecular docking studies, which have predicted favorable binding affinities between the compound and its target proteins.

Furthermore, the fluoren-9-ylmethoxycarbonyl moiety may also play a role in cell membrane interactions, as its hydrophobic nature allows it to partition into lipid bilayers. This property could be exploited in the development of nanoparticle-based drug delivery systems, where the compound could serve as a carrier for hydrophilic therapeutic agents. Such applications would enhance the bioavailability of the drug while minimizing systemic toxicity.

Recent research has also explored the potential of 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid in gene therapy and regenerative medicine. The molecule's ability to form stable complexes with nucleic acids suggests its utility in the delivery of siRNA or CRISPR-Cas9 systems. Additionally, its structural similarity to natural amino acids may enable it to integrate into peptide-based scaffolds, which are used in tissue engineering and 3D bioprinting.

The phenylmethoxy group's aromaticity also makes it a candidate for fluorescent labeling in bioimaging applications. When conjugated with fluorescent dyes, this compound can serve as a probe for monitoring cellular processes in real-time. This functionality is particularly relevant in in vivo studies, where the ability to track the molecule's distribution and metabolism is critical for assessing its therapeutic potential.

Challenges in the development of 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid include optimizing its metabolic stability and ensuring its selectivity for target proteins. Current research is focused on modifying the fluoren-9-ylmethoxycarbonyl group to enhance its resistance to enzymatic degradation, while the phenylmethoxy group is being fine-tuned to improve its binding affinity for specific targets. These modifications are expected to significantly improve the molecule's therapeutic profile.

In conclusion, 3-[9H-Fluoren-9-ylmethoxycarbonyl(phenylmethoxy)amino]propanoic acid represents a fascinating intersection of organic chemistry, biotechnology, and pharmaceutical science. Its unique structural features and potential applications in drug discovery, nanotechnology, and biomedical research underscore its significance in modern scientific innovation. As research in this area continues to advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools.